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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B612627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of the Jagged-1 (188-
204) peptide, a known Notch signaling agonist, in the presence and absence of specific Notch

inhibitors. The data presented here, compiled from various studies, demonstrates the peptide's

reliance on the Notch signaling pathway to elicit its cellular effects. This validation is crucial for

researchers utilizing Jagged-1 (188-204) as a tool to study Notch-dependent processes and

for those developing therapeutics targeting this pathway.

Quantitative Analysis of Jagged-1 (188-204) Activity
with Notch Inhibition
The following table summarizes key quantitative data from studies investigating the impact of

Notch inhibitors on the activity of the Jagged-1 (188-204) peptide across different cell types

and assays. This data clearly illustrates that the biological effects of Jagged-1 (188-204) are

significantly diminished in the presence of Notch pathway antagonists.
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Cell Type Assay
Jagged-1
(188-204)
Treatment

Notch
Inhibitor

Outcome
with
Inhibitor

Reference

Human

Pulmonary

Arterial

Smooth

Muscle Cells

(PASMCs)

Store-

Operated

Ca2+ Entry

(SOCE)

50 µM

Jagged-1

(188-204)

10 µM DAPT

(γ-secretase

inhibitor)

Significantly

attenuated

the Jagged-1-

induced

enhancement

of SOCE.[1]

[2][3]

[1][2][3]

SH-SY5Y

Neuroblasto

ma Cells

Cell

Proliferation

40 µM

Jagged-1

(188-204)

10 µM DAPT

or Compound

E (γ-

secretase

inhibitors)

GSI

treatment

inhibited the

Jagged-1-

induced

increase in

cell number.

[4]

Human

Keratinocytes

Epidermal

Maturation/Di

fferentiation

Jagged-1

peptide

Soluble

decoy Notch

inhibitor

Prevented

Jagged-1-

induced

differentiation

and

corneogenesi

s.

[5]

HEK293

Cells

Notch

Reporter

Assay

(12xCSL-Luc)

10-100 µM

DSLJAG1

peptide

10 µM DAPT

Lowered the

Jagged-1-

induced

increase in

Notch activity

back to

control levels.
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Human

Mesenchymal

Stem Cells

(hMSCs)

Osteogenic

Differentiation

(ALP activity)

40 µM

Jagged-1

(188-204)

20 µM DAPT

DAPT

treatment

reduced ALP

activity,

indicating

inhibition of

osteogenic

differentiation

. Jagged-1

treatment

alone did not

show a

significant

effect in this

specific study.

Signaling Pathways and Experimental Overview
To visually represent the mechanism of action and the experimental approach to validate

Jagged-1 (188-204) activity, the following diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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